Cas no 2034285-29-3 (2,5-dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide
• CAS No: 2034285-29-3
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 5551023
• Update Time: 2025-08-02

2,5-dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• YHPDUTBBXYYHFB-UHFFFAOYSA-N
• 2,5-dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C15H14N4O4/c1-8-6-11(9(2)22-8)15(21)17-7-12-18-13(19-23-12)10-4-3-5-16-14(10)20/h3-6H,7H2,1-2H3,(H,16,20)(H,17,21)
• InChI Key： YHPDUTBBXYYHFB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2ON=C(C3=CC=CNC3=O)N=2)=O)=C1C

Additional information on 2,5-dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

Compound CAS No. 2034285-29-3: 2,5-Dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

The compound with CAS No. 2034285-29-3, named 2,5-Dimethyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of furan derivatives and incorporates functional groups such as oxadiazole and dihydropyridine, which are known for their unique chemical properties. The molecule's structure is characterized by a central oxadiazole ring connected to a dihydropyridine moiety and a furan ring with methyl substituents. These structural features contribute to its potential applications in various fields, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the dihydropyridine group in this compound suggests potential calcium channel blocking activity, which is a key mechanism for drugs targeting cardiovascular diseases. Additionally, the oxadiazole ring is known for its stability and ability to enhance bioavailability, making this compound a promising candidate for drug development.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the oxadiazole ring through cyclization reactions and the coupling of the dihydropyridine moiety. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have significantly improved the efficiency of producing this compound at scale.

In terms of applications, N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan derivatives have shown potential in combating neurodegenerative diseases due to their antioxidant properties. Preclinical studies indicate that this compound can scavenge free radicals and reduce oxidative stress in neuronal cells, which are critical factors in conditions like Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier makes it a viable candidate for targeted drug delivery systems.

The integration of furan rings into drug molecules has also been explored for their anti-inflammatory properties. Studies suggest that this compound exhibits potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

From an environmental perspective, the development of sustainable synthetic methods for this compound aligns with current green chemistry initiatives. Researchers have focused on reducing waste generation and minimizing the use of hazardous reagents during synthesis. For instance, solvent-free reactions and biocatalytic processes have been employed to enhance eco-friendliness while maintaining product quality.

In conclusion, the compound with CAS No. 2034285-29-3 represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in medicinal chemistry.